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Abstract
Methyl 2-hydroxydodecanoate, a methyl ester of 2-hydroxydodecanoic acid, is a versatile

organic compound with significant potential across various industrial sectors. Its unique

bifunctional nature, possessing both a hydroxyl group and an ester, imparts desirable

properties such as emollience, lubricity, and reactivity for polymerization. This technical guide

consolidates the available data on Methyl 2-hydroxydodecanoate, detailing its

physicochemical properties, potential applications in cosmetics, lubricants, polymers, and

pharmaceuticals, and provides an overview of relevant experimental protocols. The information

presented herein is intended to serve as a comprehensive resource for researchers and

professionals exploring the industrial utility of this promising compound.

Introduction
Methyl 2-hydroxydodecanoate (CAS No. 51067-85-7) is an alpha-hydroxy acid (AHA) ester.

[1][2] AHAs and their derivatives are well-established in various industries for their beneficial

properties. The long C12 alkyl chain of the dodecanoate moiety combined with the reactive

hydroxyl group at the alpha position makes Methyl 2-hydroxydodecanoate a candidate for a

range of applications, from skincare formulations to specialty lubricants and biodegradable
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polymers. This document aims to provide a detailed technical overview of its potential industrial

uses, supported by available scientific data and relevant experimental methodologies.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Methyl 2-
hydroxydodecanoate is crucial for its application in various industrial formulations. The

following tables summarize key quantitative data gathered from various sources.[2][3][4][5]

Table 1: General and Physical Properties[2][3][4][5]

Property Value Unit

Molecular Formula C₁₃H₂₆O₃ -

Molecular Weight 230.34 g/mol

Boiling Point 277.2 (at 760 mmHg) °C

Flash Point 118.5 °C

Density 0.942 g/cm³

Refractive Index 1.448 -

Vapor Pressure 0.000568 (at 25°C) mmHg

Water Solubility (log10WS) -3.50 (Crippen Calculated) mol/L

Octanol/Water Partition

Coefficient (logPoct/wat)
3.051 (Crippen Calculated) -

Table 2: Thermochemical Properties[3]
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Property Value Unit

Standard Gibbs Free Energy

of Formation (ΔfG°)
-314.60 (Joback Calculated) kJ/mol

Enthalpy of Formation at

Standard Conditions (ΔfH°gas)
-713.96 (Joback Calculated) kJ/mol

Enthalpy of Fusion at Standard

Conditions (ΔfusH°)
32.78 (Joback Calculated) kJ/mol

Enthalpy of Vaporization at

Standard Conditions (ΔvapH°)
69.98 (Joback Calculated) kJ/mol

Potential Industrial Applications
Cosmetics and Personal Care
Methyl 2-hydroxydodecanoate is identified as an emollient and skin conditioning agent,

making it a valuable ingredient in cosmetic and personal care products.[1] Its moisturizing and

soothing properties are beneficial in formulations such as lotions, creams, and ointments,

where it contributes to a smooth and soft skin feel.[1] Additionally, it can be used as a fragrance

ingredient in perfumes and other scented products.[1]

Mechanism of Action: As an alpha-hydroxy acid ester, it is anticipated to exhibit exfoliating

properties by reducing corneocyte cohesion in the stratum corneum, promoting cell turnover,

and improving skin texture. Its ester structure also provides emollient properties, helping to

maintain skin hydration.

Industrial Lubricants
The long alkyl chain and the presence of polar functional groups suggest that Methyl 2-
hydroxydodecanoate could function as a biodegradable lubricant additive. Esters of fatty

acids are known to be effective boundary lubricants and can enhance the lubricity and anti-

wear properties of base oils. While specific data for Methyl 2-hydroxydodecanoate is limited,

related long-chain esters are utilized in metalworking fluids and as lubricity improvers.

Polymer Synthesis
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The bifunctional nature of Methyl 2-hydroxydodecanoate, with its hydroxyl and ester groups,

makes it a potential monomer for the synthesis of biodegradable polyesters. The hydroxyl

group can participate in polymerization reactions, such as condensation polymerization, to form

polyester backbones. The pendant long alkyl chain would influence the physical properties of

the resulting polymer, potentially imparting flexibility and hydrophobicity.

Potential Polymerization Pathway: A plausible pathway involves the transesterification of the

methyl ester group with the hydroxyl group of another monomer unit, leading to the formation

of a polyester chain. This process could be catalyzed by acids, bases, or organometallic

compounds.

Pharmaceutical Formulations
In the pharmaceutical industry, Methyl 2-hydroxydodecanoate can be utilized for its skin

conditioning and moisturizing effects in topical medications and treatments.[1] Its properties as

an AHA ester could also be leveraged for drug delivery applications, potentially enhancing the

penetration of active pharmaceutical ingredients (APIs) through the skin.

Synthesis of Methyl 2-hydroxydodecanoate
While a specific industrial synthesis protocol for Methyl 2-hydroxydodecanoate is not readily

available in the public domain, a general laboratory-scale synthesis can be proposed based on

standard esterification methods. A common approach is the Fischer-Speier esterification of 2-

hydroxydodecanoic acid with methanol in the presence of an acid catalyst.

Experimental Protocol: Fischer-Speier Esterification
This protocol is adapted from a method for a similar compound and should be optimized for

Methyl 2-hydroxydodecanoate.[6]

Materials:

2-Hydroxydodecanoic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)
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Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

hydroxydodecanoic acid in an excess of anhydrous methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the excess

methanol under reduced pressure.

Dissolve the residue in an organic solvent and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Methyl 2-hydroxydodecanoate.

Purify the crude product by vacuum distillation or column chromatography.

Visualizations
Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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